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Compound of Interest

Compound Name: 4-Sulfanylbutanamide

Cat. No.: B15211145 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Sulfanylbutanamide was not located.

The following guidance is based on the safety profiles of structurally similar compounds,

including sulfanilamide and sulfamide, and general safety protocols for handling thiol-

containing compounds. It is imperative to handle this compound with caution and to perform a

thorough risk assessment before commencing any experimental work.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 4-Sulfanylbutanamide. The following

procedures are designed to ensure the safe handling, storage, and disposal of this chemical,

thereby minimizing risk and promoting a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from related sulfonamide and thiol compounds, 4-Sulfanylbutanamide is

anticipated to be a hazardous substance. Potential hazards include irritation to the skin, eyes,

and respiratory tract.[1][2] Thiols are also known for their potent and unpleasant odors.

Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

To prevent inhalation of dust or

vapors, which may cause

respiratory irritation.[2][3]

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact, which

may cause irritation or allergic

reactions.[2]

Body Protection

Laboratory coat, and in cases

of potential significant

exposure, chemical-resistant

coveralls.

To protect the skin from

contamination.

Footwear
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing 4-Sulfanylbutanamide is critical to maintaining

a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.
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Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

minimize inhalation exposure. Avoid generating dust.

Spill Management: In the event of a spill, evacuate the immediate area. Wearing appropriate

PPE, contain the spill with an inert absorbent material. Collect the absorbed material into a

sealed, labeled container for hazardous waste disposal.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.[3]

Storage:

Store 4-Sulfanylbutanamide in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Disposal Plan
All waste containing 4-Sulfanylbutanamide must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, absorbent materials) in a designated,

labeled hazardous waste container.

Collect all liquid waste in a separate, labeled hazardous waste container.

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal instructions. Do not dispose of this chemical down the drain or in the regular trash.

Quantitative Data from Related Compounds
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The following table summarizes key data from safety data sheets of structurally related

compounds. This information is provided as a reference and may not be directly representative

of 4-Sulfanylbutanamide.

Compound Hazard Statements Precautionary Statements

Sulfanilamide

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Sulfamide

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.[2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 4-
Sulfanylbutanamide.
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Safe Handling Workflow for 4-Sulfanylbutanamide

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Review Safety Data Information

Prepare Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Weigh and Transfer
in Fume Hood

Perform Experiment

Handle Spills Appropriately

If spill occurs

Decontaminate Work Area

Segregate and Label Waste

Dispose of Hazardous Waste
(per EHS guidelines)

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling 4-Sulfanylbutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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